Cas no 1936341-02-4 (3-(2-methylfuran-3-yl)-2-oxopropanoic acid)

• Product Name: 3-(2-methylfuran-3-yl)-2-oxopropanoic acid
• CAS No: 1936341-02-4
• MF: C₈H₈O₄
• MW: 168.146722793579
• CID: 6182657
• PubChem ID: 131143540
• Update Time: 2025-05-23

3-(2-methylfuran-3-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylfuran-3-yl)-2-oxopropanoic acid
• EN300-1772068
• 1936341-02-4

• Inchi： 1S/C8H8O4/c1-5-6(2-3-12-5)4-7(9)8(10)11/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： KROAMQDXYXPPPV-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 168.04225873g/mol
• Monoisotopic Mass: 168.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-(2-methylfuran-3-yl)-2-oxopropanoic acid

3-(2-Methylfuran-3-yl)-2-Oxopropanoic Acid: A Comprehensive Overview

The compound 3-(2-methylfuran-3-yl)-2-oxopropanoic acid (CAS No. 1936341-02-4) is a fascinating organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, often referred to as MFOPA (Methylfuran Oxopropanoic Acid), has garnered attention due to its unique structure and versatile applications. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic properties.

The molecular structure of MFOPA consists of a methylfuran ring fused with a propanoic acid moiety. The methyl group attached to the furan ring introduces steric effects that can influence the compound's reactivity and solubility. This structural feature makes MFOPA an attractive candidate for medicinal chemists seeking to optimize drug delivery systems. For instance, researchers have explored the use of MFOPA as a building block for creating bioisosteres, which are compounds with similar physical properties but different chemical structures, enhancing their compatibility with biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of MFOPA through various routes, including microwave-assisted synthesis and enzymatic catalysis. These methods not only improve yield but also reduce environmental impact, aligning with the principles of green chemistry. The ability to synthesize MFOPA in large quantities has facilitated its application in high-throughput screening (HTS) assays, where it has demonstrated promising activity against several therapeutic targets, including kinases and proteases.

In the field of agrochemicals, MFOPA has shown potential as a lead compound for developing novel herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism makes it a valuable tool in crop protection. Moreover, studies have indicated that MFOPA exhibits selectivity towards certain pathogens, reducing its impact on non-target organisms and minimizing environmental risks.

Another emerging application of MFOPA is in materials science, where it serves as a precursor for the synthesis of advanced polymers and nanoparticles. The carboxylic acid group in MFOPA allows for easy functionalization, enabling the creation of materials with tailored properties such as biodegradability and biocompatibility. These materials hold promise for applications in drug delivery systems and tissue engineering.

From a regulatory standpoint, MFOPA has been subjected to rigorous safety assessments to ensure its suitability for various applications. Regulatory bodies have emphasized the importance of understanding its toxicological profile, particularly in relation to chronic exposure and environmental fate. Preliminary studies suggest that MFOPA exhibits low toxicity at therapeutic doses, but further research is required to confirm its long-term safety.

In conclusion, 3-(2-methylfuran-3-yl)-2-oxopropanoic acid (CAS No. 1936341-02-4) is a multifaceted compound with immense potential across diverse industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative solutions. As research continues to uncover new insights into its properties and uses, MFOPA is poised to make significant contributions to science and technology.